Cas no 838852-14-5 (2-{1-(2,4-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid)

• Product Name: 2-{1-(2,4-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• CAS No: 838852-14-5
• MF: C₁₇H₁₁Cl₂NO₄S
• MW: 396.244541406631
• CID: 5447413
• Update Time: 2025-10-24

2-{1-(2,4-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,4-dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• Benzoic acid, 2-[[1-(2,4-dichlorophenyl)-2,5-dioxo-3-pyrrolidinyl]thio]-
• 2-{1-(2,4-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

• Inchi： 1S/C17H11Cl2NO4S/c18-9-5-6-12(11(19)7-9)20-15(21)8-14(16(20)22)25-13-4-2-1-3-10(13)17(23)24/h1-7,14H,8H2,(H,23,24)
• InChI Key： GENCSASXPFXXON-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1CC(=O)N(C2=CC=C(Cl)C=C2Cl)C1=O

Additional information on 2-{1-(2,4-dichlorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

Introduction to 2-{1-(2,4-dichlorophenyl-2,5-dioxopyrrolidin-3-ylsulfanyl)benzoic acid (CAS No. 838852-14-5)

2-{1-(2,4-dichlorophenyl-2,5-dioxopyrrolidin-3-ylsulfanyl)benzoic acid, identified by its CAS number 838852-14-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a benzoic acid moiety linked to a pyrrolidinone ring through a sulfanyl group. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The core structure of 2-{1-(2,4-dichlorophenyl-2,5-dioxopyrrolidin-3-ylsulfanyl)benzoic acid consists of a benzoic acid derivative with a pyrrolidinone ring substituted at the 3-position with a sulfanyl group. The presence of the 2,4-dichlorophenyl group introduces electron-withdrawing effects, which can influence the electronic properties and reactivity of the molecule. Additionally, the 2,5-dioxopyrrolidin-3-ylsulfanyl moiety contributes to the compound's complexity and potential for diverse biological activities.

In recent years, there has been growing interest in developing novel compounds that incorporate heterocyclic scaffolds such as pyrrolidinone for their potential pharmacological properties. Pyrrolidinone derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The sulfanyl group in this compound may enhance its solubility and bioavailability, making it more suitable for therapeutic applications.

The synthesis of 2-{1-(2,4-dichlorophenyl-2,5-dioxopyrrolidin-3-ylsulfanyl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 2,4-dichlorophenyl group typically involves chlorination reactions, while the incorporation of the 2,5-dioxopyrrolidin-3-ylsulfanyl moiety may involve sulfonylation or thioetherification reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to achieve the desired connectivity between the various structural components.

The pharmacological potential of 2-{1-(2,4-dichlorophenyl-2,5-dioxopyrrolidin-3-ylsulfanyl)benzoic acid has been explored in several preclinical studies. These studies have highlighted its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The compound's structure suggests that it may inhibit key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are known to play a crucial role in the pathogenesis of inflammation.

In addition to its anti-inflammatory properties, 2-{1-(2,4-dichlorophenyl-2,5-dioxopyrrolidin-3-ylsulfanyl)benzoic acid has shown promise in anticancer research. Preliminary studies have indicated that this compound can induce apoptosis in certain cancer cell lines by modulating critical signaling pathways such as the PI3K/Akt and MAPK pathways. The sulfanyl group may play a key role in these interactions by facilitating binding to specific protein targets.

The development of 2-{1-(2,4-dichlorophenyl-2,5-dioxopyrrolidin-3-ylsulfanyl strong>)benzoic acid as a therapeutic agent also involves considerations regarding its pharmacokinetic properties. Factors such as solubility, bioavailability, metabolic stability, and toxicity must be carefully evaluated to ensure that the compound is suitable for clinical use. Computational modeling techniques can be employed to predict these properties and guide optimization efforts.

The future direction of research on 2-{1-(< strong >2, 4-dichlorophenyl strong >)-< strong > 25- dioxopyrrolidin -3 - ylsulfanyl strong >)benzoic acid will likely focus on further elucidating its mechanism of action and exploring its potential in combination therapies. By understanding how this compound interacts with biological targets at the molecular level, researchers can develop more effective strategies for treating diseases such as cancer and inflammation.

In conclusion，the compound 25- dioxopyrrolidine -3 - ylsulfanyl benzoic acid (CAS No. < strong >83885 strong >) is a structurally complex molecule with significant pharmacological potential. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery and medicinal chemistry. As research continues to uncover new therapeutic applications，this compound is poised to play an important role in the development of next-generation pharmaceuticals.